1-[4-(4-Fluorophenyl)piperazin-1-yl]-4-(9-phenyl-2,4,5,7,8,10-hexazatetracyclo[10.4.0.02,6.07,11]hexadeca-3,5-dien-3-yl)butan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-[4-(4-Fluorophenyl)piperazin-1-yl]-4-(9-phenyl-2,4,5,7,8,10-hexazatetracyclo[10.4.0.02,6.07,11]hexadeca-3,5-dien-3-yl)butan-1-one is a useful research compound. Its molecular formula is C30H27FN8O and its molecular weight is 534.599. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
Research on compounds structurally related to "1-[4-(4-Fluorophenyl)piperazin-1-yl]-4-(9-phenyl-2,4,5,7,8,10-hexazatetracyclo[10.4.0.0²,⁶.0⁷,¹¹]hexadeca-3,5-dien-3-yl)butan-1-one" often involves detailed synthesis and characterization processes. For example, the synthesis and characterization of similar compounds have been detailed, demonstrating methodologies for constructing complex molecules involving fluorophenyl piperazine units. These processes include various steps like condensation reactions, characterizations by LCMS, NMR, IR, and CHN elemental analysis, and structural confirmation through X-ray diffraction studies (C. Sanjeevarayappa et al., 2015).
Biological Evaluation
Several studies have focused on evaluating the biological activities of compounds with fluorophenyl piperazine derivatives. For instance, the in vitro antibacterial and anthelmintic activities have been assessed, showing varying degrees of effectiveness against specific bacterial strains and parasitic worms. These findings suggest potential therapeutic applications in addressing bacterial infections and parasitic infestations (C. Sanjeevarayappa et al., 2015).
Antimycobacterial Activity
Research into the antimycobacterial properties of N-arylpiperazine compounds containing fluorophenyl moieties has been conducted. Such studies aim to discover new treatments for tuberculosis and other mycobacterial infections. Compounds have been synthesized and tested in vitro against various mycobacterial species, revealing promising antimycobacterial activities. These findings highlight the potential of fluorophenyl piperazine derivatives in developing new antimycobacterial agents (T. Goněc et al., 2017).
Neuroleptic Activity
Compounds structurally related to "1-[4-(4-Fluorophenyl)piperazin-1-yl]-4-(9-phenyl-2,4,5,7,8,10-hexazatetracyclo[10.4.0.0²,⁶.0⁷,¹¹]hexadeca-3,5-dien-3-yl)butan-1-one" have been studied for their neuroleptic activity, particularly in relation to dopamine uptake inhibition. Such research contributes to understanding the mechanism of action of potential neuroleptic drugs and aids in the development of new therapeutic agents targeting neurological disorders (Böge Kp, 1983).
properties
IUPAC Name |
1-[4-(4-fluorophenyl)piperazin-1-yl]-4-(9-phenyl-2,4,5,7,8,10-hexazatetracyclo[10.4.0.02,6.07,11]hexadeca-3,5-dien-3-yl)butan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H37FN8O/c31-22-13-15-23(16-14-22)36-17-19-37(20-18-36)27(40)12-6-11-26-33-34-30-38(26)25-10-5-4-9-24(25)29-32-28(35-39(29)30)21-7-2-1-3-8-21/h1-3,7-8,13-16,24-25,28-29,32,35H,4-6,9-12,17-20H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBLPYTNXKCTGDA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2C(C1)C3NC(NN3C4=NN=C(N24)CCCC(=O)N5CCN(CC5)C6=CC=C(C=C6)F)C7=CC=CC=C7 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H37FN8O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
544.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.